Cas no 3604-44-2 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- benzo[c]thioxanthen-7-one
- 7H-benz< c> thioxanthen-7-one
- 7h-benzo[c]thioxanthen-7-one
- 7H-Benzo< c> thioxanthen-7-on
- AC1L6AZY
- AC1Q6E8Y
- AG-J-80967
- AR-1H3501
- Benzo[c]thioxanthen-7-on
- Benzo< c> thioxanthon
- CTK4H5779
- NSC150772
- 3604-44-2
- SCHEMBL13226080
- DTXSID50302384
- NSC-150772
-
-
- Inchi: InChI=1S/C17H10OS/c18-16-13-7-3-4-8-15(13)19-17-12-6-2-1-5-11(12)9-10-14(16)17/h1-10H
- InChI Key: XKMLABXCQMJTGF-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=CC3=C2SC4=CC=CC=C4C3=O
Computed Properties
- Exact Mass: 262.0453
- Monoisotopic Mass: 262.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
- XLogP3: 4.8
Experimental Properties
- PSA: 17.07
- LogP: 4.56790
Related Literature
-
Zheng Jian Chen,Tong Xue,Jong-Min Lee RSC Adv., 2012,2, 10564-10574
-
Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
-
Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
-
Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
-
Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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